Cas no 70978-54-0 (1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone)

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone structure
70978-54-0 structure
Product Name:1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
CAS No:70978-54-0
MF:C8H6BrNO4
MW:260.041541576386
MDL:MFCD01631134
CID:90519
PubChem ID:689071
Update Time:2025-04-18

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
    • 5'-Bromo-2'-hydroxy-3'-nitroacetophenone
    • 5′-Bromo-2′-hydroxy-3′-nitroacetophenone
    • 5-Bromo-2-Hydroxy-3-Nitroacetophenone
    • 3-Bromo-6-hydroxy-5-nitroacetophenone
    • 5'-bromo-3'-nitro-2'-hydroxyacetophenone
    • 1-(5-bromo-2-hydroxy-3-nitrophenyl)ethan-1-one
    • Ethanone, 1-(5-bromo-2-hydroxy-3-nitrophenyl)-
    • 3'-BROMO-6'-HYDROXY-5'-NITROACETOPHENONE
    • 1-acetyl-5-bromo-2-hydroxy-3-nitrobenzene
    • 1-{5-bromo-2-hydroxy-3-nitrophenyl}ethanone
    • PubChem12973
    • 1-(5-Bromo-2-hydroxy-3-nitro-phenyl
    • A837041
    • DS-3070
    • 1-(5-bromo-2-hydroxy-3-nitrophenyl)-1-ethanone
    • EN300-134578
    • AKOS015913472
    • SCHEMBL324659
    • AKOS000112352
    • CS-0171633
    • DTXSID70351031
    • CLNIBJASCGZXHH-UHFFFAOYSA-N
    • 5'-Bromo-2'-hydroxy-3'-nitroacetophenone, 97%
    • MFCD01631134
    • AN-829/40882313
    • 5 inverted exclamation mark -Bromo-2 inverted exclamation mark -hydroxy-3 inverted exclamation mark -nitroacetophenone
    • SY076982
    • B4556
    • FT-0641320
    • 70978-54-0
    • DB-055473
    • MDL： MFCD01631134
    • Inchi： 1S/C8H6BrNO4/c1-4(11)6-2-5(9)3-7(8(6)12)10(13)14/h2-3,12H,1H3
    • InChI Key： CLNIBJASCGZXHH-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C(C)=O)C=1)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.94800
  • Monoisotopic Mass: 258.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Color/Form: Yellow lens powder.
  • Density: 1.763
  • Melting Point: 129.0 to 133.0 deg-C
  • Boiling Point: 272.9 ºC
  • Flash Point: 118.9 ºC
  • Refractive Index: 1.629
  • PSA: 83.12000
  • LogP: 2.78870
  • Solubility: Not determined

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Room temperature

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151942-1g
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
 70978-54-0 >98.0%
1g
 ¥30.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151942-250mg
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
 70978-54-0 >98.0%
250mg
 ¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151942-25G
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
 70978-54-0 >98.0%
25g
 ¥464.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151942-5G
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
 70978-54-0 >98.0%
5g
 ¥116.90 2023-09-04
AstaTech
54492-5/G
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE
 70978-54-0 97%
5g
 $18 2023-09-17
AstaTech
54492-25/G
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE
 70978-54-0 97%
25/G
 $202 2022-06-02
AstaTech
54492-100/G
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE
 70978-54-0 97%
100/G
 $506 2022-06-02
Fluorochem
012081-1g
5'-Bromo-2'-hydroxy-3'-nitroacetophenone
 70978-54-0 99%
1g
 ￡10.00 2022-03-01
Fluorochem
012081-5g
5'-Bromo-2'-hydroxy-3'-nitroacetophenone
 70978-54-0 99%
5g
 ￡17.00 2022-03-01
Fluorochem
012081-10g
5'-Bromo-2'-hydroxy-3'-nitroacetophenone
 70978-54-0 99%
10g
 ￡28.00 2022-03-01

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:70978-54-0)1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
Order Number:A837041
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:38
Price ($):256.0
Email:sales@amadischem.com

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Related Literature

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70978-54-0 (1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:70978-54-0)1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
A837041
Purity:99%
Quantity:100g
Price ($):256.0
Email